1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C24H26N4O4/c1-30-19-13-16(14-20(31-2)21(19)32-3)27-23(29)17-11-7-8-12-18(17)28-22(25-26-24(27)28)15-9-5-4-6-10-15/h7-8,11-15H,4-6,9-10H2,1-3H3
• InChI Key: ZQQJAZHYABMAKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)N2C(=O)C3=CC=CC=C3N4C2=NN=C4C5CCCCC5

Description

1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one: is a complex heterocyclic compound with a fused triazoloquinazoline ring system.

• Its structure consists of a quinazolinone core fused with a triazole ring, which imparts unique properties.
• The compound’s synthesis and applications have attracted scientific interest due to its potential biological and energetic properties.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves cyclization reactions.

Industrial Production: While industrial-scale production methods are not widely documented, research efforts focus on optimizing synthetic routes for scalability.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformations. For example, oxidation may involve peroxides or metal catalysts, while reduction could use hydrides.

Major Products: Detailed studies are needed, but potential products include derivatives with altered substituents or functional groups.

Scientific Research Applications

Chemistry: Investigate its role as a building block for novel materials or ligands.

Biology: Explore its potential as a bioactive compound (e.g., enzyme inhibitors, receptor modulators).

Medicine: Assess its pharmacological properties (e.g., anticancer, antimicrobial).

Industry: Consider applications in dyes, polymers, or materials science.

Mechanism of Action

Targets: Identify molecular targets (e.g., proteins, receptors) affected by the compound.

Pathways: Investigate signaling pathways influenced by its interactions.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to related compounds.

Similar Compounds: While I don’t have a specific list, explore other triazoloquinazolines or related heterocycles.